Cas no 502642-85-5 (beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI))
502642-85-5 structure
Product Name:beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI)
CAS No:502642-85-5
MF:C6H11FO5
MW:182.146946191788
CID:933454
PubChem ID:7191877
Update Time:2025-04-19
beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI) Chemical and Physical Properties
Names and Identifiers
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- beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI)
- DTXSID101291067
- 502642-85-5
- 6-Deoxy-6-fluoro-I(2)-D-galactopyranose
- 6-Deoxy-6-fluoro-beta-D-galactopyranose
- DB-229510
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- Inchi: 1S/C6H11FO5/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-6,8-11H,1H2/t2-,3+,4+,5-,6-/m1/s1
- InChI Key: SHFYXYMHVMDNPY-FPRJBGLDSA-N
- SMILES: FC[C@@H]1[C@@H]([C@@H]([C@H]([C@H](O)O1)O)O)O
Computed Properties
- Exact Mass: 182.05905161g/mol
- Monoisotopic Mass: 182.05905161g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 90.2Ų
beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
502642-85-5 (beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI)) Related Products
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